Cas no 1804849-74-8 (Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1804849-74-8
• MF: C₁₁H₇BrF₃NO₂
• MW: 322.077992677689
• CID: 4954135
• Update Time: 2025-07-25

Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7BrF3NO2/c1-18-10(17)8-2-6(4-12)7(5-16)3-9(8)11(13,14)15/h2-3H,4H2,1H3
• InChI Key： KMYPMNZABOKERN-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(F)(F)F)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate (CAS No. 1804849-74-8)

Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate (CAS No. 1804849-74-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and advanced material science. This compound, characterized by its unique molecular structure featuring a trifluoromethyl group, a cyano group, and a bromomethyl moiety, serves as a critical intermediate in the synthesis of complex molecules. Its versatility and reactivity make it a valuable asset for researchers focusing on drug discovery, agrochemical development, and functional material design.

The growing interest in fluorinated compounds and their applications in modern chemistry has positioned Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate as a subject of extensive study. Fluorinated aromatic compounds, in particular, are known for their enhanced stability, bioavailability, and metabolic resistance, which are highly desirable properties in the development of new therapeutic agents. The presence of the trifluoromethyl group in this compound aligns with current trends in medicinal chemistry, where fluorination is increasingly utilized to improve drug efficacy and reduce side effects.

In the context of synthetic chemistry, Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate is often employed as a building block for the construction of more complex structures. Its bromomethyl group offers a reactive site for further functionalization, enabling the introduction of diverse substituents through nucleophilic substitution reactions. Meanwhile, the cyano group provides an additional handle for chemical transformations, such as hydrolysis or reduction, to yield carboxylic acids or amines, respectively. These features make the compound a versatile tool for researchers exploring novel synthetic pathways.

Recent advancements in green chemistry and sustainable synthesis have also highlighted the importance of compounds like Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate. As the scientific community seeks to minimize environmental impact, the efficient use of intermediates that reduce waste and energy consumption has become a priority. This compound’s ability to participate in high-yield reactions with minimal byproducts aligns with these goals, making it a relevant topic in discussions about eco-friendly chemical processes.

From an industrial perspective, the demand for high-purity intermediates such as Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate continues to rise. Pharmaceutical companies and research institutions require reliable sources of such compounds to support their R&D efforts. Quality control, scalability, and reproducibility are key considerations for manufacturers, ensuring that the compound meets the stringent standards required for advanced applications.

In summary, Methyl 5-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate (CAS No. 1804849-74-8) represents a pivotal compound in contemporary chemical research. Its multifaceted reactivity, combined with the growing emphasis on fluorinated molecules and sustainable synthesis, underscores its relevance in both academic and industrial settings. As innovation in chemical science progresses, this compound is poised to play an increasingly vital role in the development of next-generation materials and therapeutics.